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Compound of Interest

Compound Name: N-nitroso-ramipril

CAS No.: 3028194-80-8

Cat. No.: B16080568

Get Quote

Detecting N-nitroso-ramipril: A Comparative
Guide to Analytical Limits
For Immediate Release

This guide provides a comparative analysis of the limit of detection (LOD) and limit of

quantification (LOQ) for N-nitroso-ramipril, a nitrosamine impurity of concern for researchers,

scientists, and drug development professionals. Ensuring the safety of pharmaceutical

products necessitates highly sensitive analytical methods to detect and quantify such impurities

at trace levels. This document outlines the performance of a validated LC-MS/MS method for

N-nitroso-ramipril and contextualizes it with other methods used for nitrosamine analysis in

pharmaceutical ingredients.
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The primary analytical method for determining N-nitroso-ramipril in ramipril tablets is Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). A validated method has

demonstrated a high degree of sensitivity, as detailed in the table below. For comparative

purposes, this table also includes LOD and LOQ values for other nitrosamine impurities

determined by various advanced analytical techniques.

Analyte Method
Limit of
Detection
(LOD)

Limit of
Quantification
(LOQ)

Matrix

N-nitroso-ramipril LC-MS/MS

Not explicitly

defined, but S/N

of 20 at 0.10213

ng/ml suggests a

very low LOD[1]

~0.10213 ng/mL

(based on S/N of

20)[1]

Ramipril IR

Tablets

Six Nitrosamine

Impurities
LC-MS/MS

Not explicitly

stated

0.009 ppm (0.45

ng/mL)

Sartan Drug

Products

Nine Nitrosamine

Impurities
GC-TQ

Not explicitly

stated

<0.002 ppm

(instrument

sensitivity)

Sartan Drugs

N-nitroso-

propranolol
LC/TQ

Not explicitly

stated

0.005 ppm (25

pg/mL)

Propranolol API

and Tablets[2]

N-nitroso-

meglumine
LC-TQ/MS

Not explicitly

stated

1500 ng/day

(Acceptable

Intake)

Tafamidis

Meglumine Drug

N-nitroso-

mirabegron
UPLC-MS/MS 0.006 ppm 0.02 ppm Mirabegron

Experimental Protocols
Determination of N-nitroso-ramipril by LC-MS/MS
This method is validated for the determination of N-Nitroso-ramipril in Ramipril immediate-

release tablets.[1]
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Instrumentation:

HPLC: Shimadzu

Mass Spectrometer: AB Sciex QTrap 5500

Column: XTerra MS C18, 3.5 µm, 3.0 x 100 mm, Waters (Part No: 186000418)

Guard Cartridge: C18, 4 x 2.0 mm, Phenomenex (Part No: AJO-2486)

Reagents:

Eluent A: Water (LCMS-Grade) + 0.1% Formic acid (LC-MS Grade)

Eluent B: Acetonitrile (LCMS-Grade)

Reference Standards: N-Nitroso-Ramipril, N-Nitroso-Quinapril (Internal Standard)

Stock Solutions: Prepared in methanol at a concentration of approximately 100 µg/mL and

stored at 2-8 °C.

Chromatographic Conditions:

The specific gradient program and flow rate are not detailed in the provided information.

Sample Preparation:

Weigh approximately 50 mg of a homogenized sample of the finished product into a plastic

centrifuge tube.

Add 50 µl of pyrrolidine solution (approx. 10 mg/ml in methanol).

Add 100 μl of the Internal Standard (ISTD) solution.

Further extraction and dilution steps are performed to bring the sample to the desired

concentration for injection.

Quantification: The limit of quantification is determined based on the signal-to-noise ratio (S/N),

with a reported S/N of 20 for a concentration of 0.10213 ng/ml.[1] The International Council for
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Harmonisation (ICH) guidelines suggest an S/N ratio of 10:1 for the LOQ and 3:1 or 2:1 for the

LOD.[3]

Alternative Methodologies
For the broader class of nitrosamine impurities, several other analytical techniques are

employed, demonstrating the continuous effort to achieve lower detection limits.[4] These

include:

Gas Chromatography-Triple Quadrupole Mass Spectrometry (GC-TQ): This method is

effective for the analysis of multiple nitrosamine impurities in sartan drugs.[5]

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS):

This technique offers high sensitivity for the quantification of nitrosamine drug substance

related impurities (NDSRIs) like N-nitroso-propranolol and N-nitroso-mirabegron.[2][6]

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): The FDA has

utilized LC-HRMS methods capable of detecting and quantifying up to eight different

nitrosamine impurities with quantitation limits as low as 0.005 ppm.[7]

Visualizing the Workflow and a Broader Context
To better understand the experimental process and the significance of nitrosamine detection,

the following diagrams illustrate the analytical workflow and the general pathway of

nitrosamine-induced genotoxicity.
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Caption: Experimental workflow for LOD and LOQ determination.
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Caption: General pathway of nitrosamine-induced genotoxicity.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b16080568/docs?utm_src=pdf-body-img#limit-of-detection-lod-and-quantification-loq-for-n-nitroso-ramipril
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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